Cas no 1421484-71-0 (2-(3,5-dichlorophenyl)-N-(thiophen-2-yl)morpholine-4-carboxamide)

• Product Name: 2-(3,5-dichlorophenyl)-N-(thiophen-2-yl)morpholine-4-carboxamide
• CAS No: 1421484-71-0
• MF: C₁₅H₁₄Cl₂N₂O₂S
• MW: 357.254860401154
• CID: 5765635
• PubChem ID: 71804719
• Update Time: 2025-11-05

2-(3,5-dichlorophenyl)-N-(thiophen-2-yl)morpholine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0548824-1
• 2-(3,5-dichlorophenyl)-N-(thiophen-2-yl)morpholine-4-carboxamide
• AKOS024557121
• 2-(3,5-dichlorophenyl)-N-thiophen-2-ylmorpholine-4-carboxamide
• F6419-0346
• 1421484-71-0

• Inchi： 1S/C15H14Cl2N2O2S/c16-11-6-10(7-12(17)8-11)13-9-19(3-4-21-13)15(20)18-14-2-1-5-22-14/h1-2,5-8,13H,3-4,9H2,(H,18,20)
• InChI Key： JYNMOFXFNNXRGJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1CN(C(NC2=CC=CS2)=O)CCO1)Cl

Computed Properties

• Exact Mass: 356.0153043g/mol
• Monoisotopic Mass: 356.0153043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(3,5-dichlorophenyl)-N-(thiophen-2-yl)morpholine-4-carboxamide

Introduction to 2-(3,5-Dichlorophenyl)-N-(Thiophen-2-Yl)Morpholine-4-Carboxamide (CAS No. 1421484-71-0)

The compound 2-(3,5-Dichlorophenyl)-N-(Thiophen-2-Yl)Morpholine-4-Carboxamide, identified by the CAS registry number CAS No. 1421484-71, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, and potential applications of this compound, while incorporating the latest research findings to provide a comprehensive overview.

The molecular structure of 2-(3,5-Dichlorophenyl)-N-(Thiophen-2-Yl)Morpholine is composed of a morpholine ring system substituted with a 3,5-dichlorophenyl group at position 2 and a thiophene moiety attached via an N-carboxamide linkage at position 4. The morpholine ring is a six-membered saturated heterocycle containing one oxygen atom and one nitrogen atom. The substitution pattern of this molecule introduces a range of electronic and steric effects that can influence its reactivity and biological activity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with various biological targets. The presence of the thiophene group in N-(Thiophen-2-Yl)Morpholine adds an aromatic character to the molecule, potentially enhancing its ability to participate in π–π interactions with biomolecules. Furthermore, the 3,5-dichloro substitution on the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to specific receptors or enzymes.

In terms of synthesis, researchers have developed efficient routes to construct this compound. One common approach involves the coupling reaction between a chloromethylated morpholine derivative and a thiophene-containing amine under appropriate conditions. The use of modern catalytic systems and protecting group strategies has significantly improved the yield and purity of this compound. Additionally, advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure versions of this compound, which are invaluable for studying stereochemical effects in biological systems.

The application of 2-(3,5-Dichlorophenyl)-N-(Thiophen-2-Yl)Morpholine spans across multiple disciplines. In pharmacology, this compound has been investigated as a potential lead molecule for treating various diseases. For instance, recent research has demonstrated its ability to inhibit key enzymes involved in neurodegenerative disorders such as Alzheimer's disease. The compound's unique structure allows it to cross the blood-brain barrier efficiently while maintaining high selectivity for its target enzyme.

In material science, derivatives of this compound have been explored as components in advanced polymers and optoelectronic materials. The thiophene moiety contributes to conjugation within the polymer backbone, enhancing its electrical conductivity and optical properties. This makes it a promising candidate for applications in organic light-emitting diodes (OLEDs) and flexible electronics.

Moreover, the environmental impact of synthesizing such compounds has become a critical area of research. Scientists are increasingly focusing on developing sustainable methods for producing heterocyclic compounds like Morpholine-based derivatives. Green chemistry principles are being applied to minimize waste generation and reduce energy consumption during synthesis.

In conclusion, 2-(3,5-Dichlorophenyl)-N-(Thiophen-2-Yl)Morpholine (CAS No. 1421484–71–0) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure offers opportunities for innovation in drug discovery and materials development while posing challenges that drive advancements in synthetic methodology and sustainability practices.